1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone

• IUPAC Name: 1-[3-[3-(hydroxymethyl)-3-prop-2-enylpiperidin-1-yl]-3-oxopropyl]piperidin-2-one
• InChI: InChI=1S/C17H28N2O3/c1-2-8-17(14-20)9-5-11-19(13-17)16(22)7-12-18-10-4-3-6-15(18)21/h2,20H,1,3-14H2
• InChI Key: ZHARDHGTTALRCG-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCN(C1)C(=O)CCN2CCCCC2=O)CO
• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol

Description

1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone is a synthetic compound that belongs to the class of piperidinone derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.

Mechanism of Action

The mechanism of action of 1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone is not fully understood. However, it has been suggested that this compound may act as a modulator of various receptors, including dopamine receptors and opioid receptors. Additionally, this compound may also have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce oxidative stress. In vivo studies have shown that this compound can improve cognitive function and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone in lab experiments is its potential as a scaffold for the development of novel drugs. Additionally, this compound has been shown to have various biochemical and physiological effects, which makes it a promising candidate for further study. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability and make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone. One direction is to further investigate the mechanism of action of this compound and its potential as a modulator of various receptors. Another direction is to explore the potential of this compound as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, future studies could focus on the development of novel drugs based on the scaffold of 1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone.

Synthesis Methods

1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone can be synthesized using a multi-step process that involves the reaction of piperidine with allyl bromide to produce N-allylpiperidine. This compound is then reacted with formaldehyde to produce N-allyl-N-formylpiperidine, which is further reacted with methylamine to produce N-allyl-N-formyl-3-methylpiperidine. Finally, this compound is reacted with acetylacetone to produce 1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone.

Scientific Research Applications

1-{3-[3-allyl-3-(hydroxymethyl)-1-piperidinyl]-3-oxopropyl}-2-piperidinone has potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In neuroscience, this compound has been studied for its potential as a ligand for various receptors, including dopamine receptors and opioid receptors. In drug discovery, this compound has been studied for its potential as a scaffold for the development of novel drugs.